Cas no 143682-17-1 (11-Hydroxystaurosporine)
11-Hydroxystaurosporine structure
Product Name:11-Hydroxystaurosporine
CAS No:143682-17-1
MF:C28H26N4O4
MW:482.530446529388
CID:2022285
PubChem ID:70682698
Update Time:2025-04-21
11-Hydroxystaurosporine Chemical and Physical Properties
Names and Identifiers
-
- 11-Hydroxystaurosporine
- 11-Hydroxyvittatine
- 11-hydrpxystaurosporine
- 143682-17-1
- CHEMBL2087241
- (1S,13S,15S,18S)-5,7-dioxa-12-azapentacyclo[10.5.2.01,13.02,10.04,8]nonadeca-2,4(8),9,16-tetraene-15,18-diol
- demethylhemanthamine
- (1S,13S,15S,18S)-5,7-dioxa-12-azapentacyclo(10.5.2.01,13.02,10.04,8)nonadeca-2,4(8),9,16-tetraene-15,18-diol
-
- Inchi: 1S/C28H26N4O4/c1-28-26(35-3)16(29-2)11-19(36-28)31-17-9-5-4-7-13(17)21-22-15(12-30-27(22)34)20-14-8-6-10-18(33)23(14)32(28)25(20)24(21)31/h4-10,16,19,26,29,33H,11-12H2,1-3H3,(H,30,34)
- InChI Key: YVTHZQUVPBXOSO-UHFFFAOYSA-N
- SMILES: CNC1C(OC)C2(N3C4C(=C5C(=C6C=4N(C(O2)C1)C1C6=CC=CC=1)C(=O)NC5)C1C3=C(C=CC=1)O)C
Computed Properties
- Exact Mass: 287.11575802Da
- Monoisotopic Mass: 287.11575802Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 36
- Rotatable Bond Count: 0
- Complexity: 483
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.109
- Topological Polar Surface Area: 62.2Ų
11-Hydroxystaurosporine Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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